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Cat. No.: B1318981

For Researchers, Scientists, and Drug Development Professionals

Abstract

This technical guide provides a detailed overview of 2,4-Diaminophenol Sulfate, a chemical
intermediate with significant applications in the cosmetics industry and potential utility in various
fields of chemical synthesis. This document furnishes its chemical identity, including CAS
number and molecular formula, and explores its synthesis, analytical methodologies, and
primary applications. Particular emphasis is placed on its role in oxidative hair dyeing, with
detailed experimental protocols and a visualization of the reaction mechanism. While direct
involvement in drug development is not prominently documented, its role as a versatile
chemical precursor is highlighted, suggesting potential for broader applications in medicinal
chemistry.

Chemical and Physical Properties

2,4-Diaminophenol Sulfate is the sulfate salt of 2,4-diaminophenol. It is a crystalline solid,
typically appearing as a light gray to brown powder.[1][2] Its chemical structure and key
identifiers are summarized in the table below.
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Property Value Reference(s)
CAS Number 74283-34-4 [1]
Molecular Formula CeHsN20-H2S04 [2]
Molecular Weight 222.22 g/mol [2]

Amidol (for the dihydrochloride
Synonyms salt), 4-Hydroxy-m- [3]
phenylenediammonium sulfate

Purity (typical) >98.0%

Synthesis of 2,4-Diaminophenol Sulfate

The most prevalent method for the synthesis of 2,4-diaminophenol and its salts is the reduction
of 2,4-dinitrophenol.[4] This transformation can be achieved through various reduction
methods, including catalytic hydrogenation and metal-acid reduction.

Experimental Protocol: Catalytic Hydrogenation of 2,4-
Dinitrophenol

This protocol is based on methodologies described in the patent literature, which detail the
catalytic hydrogenation of 2,4-dinitrophenol to 2,4-diaminophenol.[5]

Materials:

2,4-Dinitrophenol

Palladium on carbon catalyst (e.g., 10% Pd/C)

Solvent (e.g., water, ethanol, or a mixture)

Pressurized hydrogen gas

Sulfuric acid (for sulfate salt formation)

Stirred autoclave reactor
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Procedure:

» Charge the autoclave reactor with 2,4-dinitrophenol and the solvent.

e Add the palladium on carbon catalyst to the mixture.

o Seal the reactor and purge with an inert gas (e.g., nitrogen) to remove oxygen.

e Pressurize the reactor with hydrogen gas to the desired pressure (e.g., 1 to 60 atm).[5]

e Heat the mixture to the reaction temperature (e.g., 50°C to 150°C) with continuous stirring.[5]

» Monitor the reaction progress by measuring hydrogen uptake. The reaction is typically
complete within a few hours.

e Once the reaction is complete, cool the reactor to room temperature and carefully vent the
excess hydrogen.

« Filter the reaction mixture to remove the catalyst.

 To the filtrate containing 2,4-diaminophenol, slowly add a stoichiometric amount of sulfuric
acid to precipitate 2,4-Diaminophenol Sulfate.

« |solate the precipitated product by filtration, wash with a suitable solvent (e.g., ethanol), and
dry under vacuum.

Yields: The process is reported to result in high yields of the desired product, with up to 93% for
2,4-diaminophenol.[5]

Synthesis Workflow for 2,4-Diaminophenol Sulfate
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Synthesis of 2,4-Diaminophenol Sulfate via Catalytic Hydrogenation
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Caption: A flowchart illustrating the key steps in the synthesis of 2,4-Diaminophenol Sulfate.
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Analytical Methods

High-performance liquid chromatography (HPLC) is a common and effective method for the
analysis of 2,4-diaminophenol and its salts in various matrices, including cosmetic formulations.

Experimental Protocol: HPLC Analysis of 2,4-
Diaminophenol Sulfate

This protocol provides a general framework for the HPLC analysis of 2,4-Diaminophenol
Sulfate.

Instrumentation:

e High-Performance Liquid Chromatograph (HPLC)
o UV-Vis or Diode Array Detector (DAD)

e Reverse-phase C18 column

Reagents:

Acetonitrile (HPLC grade)

Water (HPLC grade)

Phosphoric acid or Formic acid (for mobile phase adjustment)

2,4-Diaminophenol Sulfate standard
Procedure:

o Standard Preparation: Accurately weigh a known amount of 2,4-Diaminophenol Sulfate
standard and dissolve it in a suitable solvent (e.g., a mixture of water and acetonitrile) to
prepare a stock solution. Prepare a series of calibration standards by diluting the stock
solution.

o Sample Preparation: Dissolve the sample containing 2,4-Diaminophenol Sulfate in the
mobile phase or a compatible solvent. Filter the sample through a 0.45 pum syringe filter
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before injection.

o Chromatographic Conditions:

o Mobile Phase: A mixture of an aqueous buffer (e.g., water with phosphoric acid) and an
organic solvent (e.g., acetonitrile).[6] The composition can be isocratic or a gradient.

o Flow Rate: Typically 1.0 mL/min.
o Column Temperature: Ambient or controlled (e.g., 25°C).

o Detection Wavelength: Monitor the absorbance at a wavelength where 2,4-diaminophenol
has maximum absorbance.

o Injection Volume: Typically 10-20 pL.

e Analysis: Inject the standards and samples into the HPLC system. Identify the peak
corresponding to 2,4-diaminophenol based on its retention time compared to the standard.
Quantify the amount of 2,4-Diaminophenol Sulfate in the sample by comparing its peak
area to the calibration curve generated from the standards.

Applications
Oxidative Hair Dyes

The primary industrial application of 2,4-Diaminophenol Sulfate is as a "coupler” or
"secondary intermediate” in permanent hair dye formulations.

Mechanism of Action: Permanent hair dyeing is an oxidative process that occurs within the hair
shaft.[7][8] The process involves the following key steps:

» Alkalizing Agent: An alkaline substance, such as ammonia, swells the hair cuticle, allowing
the dye precursors to penetrate the cortex.[7]

e Oxidizing Agent: An oxidizing agent, typically hydrogen peroxide, oxidizes the primary
intermediates (e.g., p-phenylenediamine).

o Coupling Reaction: The oxidized primary intermediates are highly reactive and rapidly couple
with secondary intermediates, such as 2,4-diaminophenol, to form large, colored molecules.
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[9]

¢ Color Formation: These newly formed color molecules are too large to be easily washed out
of the hair shaft, resulting in a permanent color change.[7]

Mechanism of Oxidative Hair Dyeing

Oxidative Hair Dyeing Mechanism
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Caption: A simplified diagram showing the key steps in the formation of permanent hair color.

Chemical Intermediate in Organic Synthesis
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2,4-Diaminophenol is a versatile building block in organic synthesis due to the presence of two
nucleophilic amino groups and a hydroxyl group.[10] It can be used in the synthesis of various
heterocyclic compounds and other complex organic molecules. Its dihydrochloride salt has
been noted as an intermediate in the synthesis of analgesic and antipyretic drugs.[11]

Biological Activity and Drug Development Potential

While 2,4-Diaminophenol Sulfate is primarily used in the cosmetics industry, the broader
class of aminophenol derivatives has been investigated for various biological activities. Studies
on other aminophenol derivatives have shown potential antimicrobial, antidiabetic, and DNA-
interacting properties, suggesting that they could serve as scaffolds for the development of new
therapeutic agents.[12] For instance, some o-aminophenol derivatives have been evaluated for
their pharmacokinetic and toxicological profiles in the context of drug development.[13]

However, there is currently a lack of specific research directly linking 2,4-Diaminophenol
Sulfate to defined signaling pathways or active drug development programs. Its established
use as a chemical intermediate suggests that its derivatives could be synthesized and
screened for a wide range of biological activities. Further research is needed to explore the
pharmacological potential of this compound and its analogs.

Safety Information

2,4-Diaminophenol and its salts are known to be skin and eye irritants. In the context of hair
dyes, the Cosmetic Ingredient Review (CIR) Expert Panel has concluded that 2,4-
Diaminophenol and its dihydrochloride salt are safe for use in hair dyes at concentrations up to
0.2% (as the free base).[3] It is important to handle this compound with appropriate personal
protective equipment in a laboratory or industrial setting.

Conclusion

2,4-Diaminophenol Sulfate is a well-characterized chemical with a primary, established
application in the formulation of oxidative hair dyes. Its synthesis and analytical methods are
well-documented, providing a solid foundation for its use in research and manufacturing. While
its direct role in drug development is not yet defined, its chemical functionality as a
diaminophenol makes it and its derivatives interesting candidates for further investigation in
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medicinal chemistry. This guide provides the foundational technical information necessary for
researchers and scientists to understand and utilize this compound in their respective fields.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hast

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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